Cas no 3124-50-3 (1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate))

1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate) structure
3124-50-3 structure
Product Name:1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate)
CAS No:3124-50-3
MF:C10H20N2O4
MW:232.276803016663
CID:316155
PubChem ID:76577
Update Time:2025-04-19

1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate)
    • 1,3-propanediol, 2-butyl-2-methyl-, dicarbamate
    • 2-[(Carbamoyloxy)methyl]-2-methylhexyl carbamate
    • BRN 1912211
    • 3124-50-3
    • 2-Butyl-2-methyl-1,3-propanediol dicarbamate
    • Inchi: 1S/C10H20N2O4/c1-3-4-5-10(2,6-15-8(11)13)7-16-9(12)14/h3-7H2,1-2H3,(H2,11,13)(H2,12,14)
    • InChI Key: PCLRAGNZCNZQCA-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(C)(COC(N)=O)CCCC

Computed Properties

  • Exact Mass: 232.142
  • Monoisotopic Mass: 232.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 105A^2

Experimental Properties

  • Density: 1.116
  • Boiling Point: 442.2°Cat760mmHg
  • Flash Point: 222.8°C
  • Refractive Index: 1.478

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